Cas no 1998605-09-6 ((R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide)

• Product Name: (R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide
• CAS No: 1998605-09-6
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• MDL: MFCD31631292
• CID: 5211941
• Update Time: 2025-06-10

(R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide
• 182934

• MDL： MFCD31631292
• Inchi： 1S/C10H21NOS/c1-7-10(5,6)8-11-13(12)9(2,3)4/h8H,7H2,1-6H3/b11-8+/t13-/m1/s1
• InChI Key： ISTZVHFMPABYQN-RUNBWSAHSA-N
• SMILES： CC(C)([S@](/N=C/C(C)(C)CC)=O)C

Additional information on (R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide

Recent Advances in the Study of (R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide (CAS: 1998605-09-6)

In recent years, (R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide (CAS: 1998605-09-6) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral sulfinamide derivative has shown promising applications in asymmetric synthesis, serving as a versatile chiral auxiliary and ligand in catalytic reactions. Its unique structural features, including the tert-butylsulfinyl group and the imine functionality, contribute to its high stereoselectivity and reactivity, making it a valuable tool in the synthesis of enantiomerically pure pharmaceuticals.

Recent studies have focused on optimizing the synthetic routes for (R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel one-pot synthesis method that utilizes inexpensive starting materials and mild reaction conditions, achieving a yield of over 85% with excellent enantiomeric excess (ee > 99%). This advancement addresses previous challenges related to scalability and cost, paving the way for broader industrial applications.

In addition to its synthetic utility, (R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide has been investigated for its potential in drug discovery. A 2024 study published in ACS Medicinal Chemistry Letters explored its use as a key intermediate in the synthesis of protease inhibitors targeting viral infections. The compound's ability to induce high enantioselectivity in the formation of chiral amines was leveraged to produce inhibitors with enhanced binding affinity and reduced off-target effects. Preliminary in vitro assays demonstrated potent activity against SARS-CoV-2 and other coronaviruses, highlighting its therapeutic potential.

Further research has also delved into the mechanistic aspects of (R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide in catalysis. Quantum mechanical calculations and kinetic studies, as reported in a 2023 Nature Communications article, revealed that the tert-butylsulfinyl group plays a critical role in stabilizing transition states during asymmetric transformations. These insights have informed the design of next-generation sulfinamide-based catalysts with improved efficiency and substrate scope.

Despite these advancements, challenges remain in the large-scale production and application of (R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide. Issues such as reagent stability under prolonged storage and the need for greener synthetic protocols are areas of active investigation. Collaborative efforts between academia and industry are expected to drive further innovations, positioning this compound as a cornerstone in the development of chiral drugs and catalysts.

In conclusion, (R,E)-N-(2,2-dimethylbutylidene)-2-methylpropane-2-sulfinamide (CAS: 1998605-09-6) continues to attract attention for its multifaceted roles in asymmetric synthesis and drug development. Recent breakthroughs in synthesis, mechanistic understanding, and therapeutic applications underscore its importance in the chemical biology and medicinal chemistry landscape. Future research will likely focus on addressing scalability issues and expanding its utility in novel catalytic and medicinal contexts.